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Get Quote

Executive Summary
MitoBloCK-10 (MB-10) is a first-in-class small molecule inhibitor that specifically targets the

Presequence Translocase-Associated Motor (PAM) complex.[1] Unlike general mitochondrial

uncouplers (e.g., CCCP) that abolish membrane potential, MB-10 acts via a precise steric

mechanism: it binds to the C-terminal domain of Tim44, physically impeding the recruitment of

mtHsp70 (Mortalin). This disruption halts the ATP-driven import of precursor proteins into the

mitochondrial matrix.

This guide serves as a definitive protocol for utilizing MB-10 to dissect mitochondrial import

kinetics, validate PAM complex biology, and model protein trafficking diseases.

Molecular Mechanism of Action[2][3]
The PAM complex is the "engine" of the mitochondrial inner membrane translocase (TIM23).

Under normal conditions, Tim44 acts as the scaffold, tethering mtHsp70 to the TIM23 channel.

mtHsp70 utilizes ATP hydrolysis to pull presequence-containing proteins into the matrix.

MB-10 Interference:
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Binding Event: MB-10 binds specifically to the C-terminal domain of Tim44.[1]

Steric Clash: This binding event masks the hydrophobic pocket required for the interaction

between Tim44 and the peptide-binding domain of mtHsp70.

Functional Consequence: The motor uncouples from the channel. Precursor proteins arrest

within the TIM23 channel, spanning both mitochondrial membranes, unable to complete

translocation.

Pathway Visualization
The following diagram illustrates the disruption of the PAM complex by MB-10.
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Caption: MB-10 binds Tim44, preventing mtHsp70 recruitment and stalling precursor import.

Chemical Properties & Handling
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To ensure experimental reproducibility, strict adherence to handling parameters is required.

MB-10 is hydrophobic; improper solubilization results in precipitation and false-negative data.

Key Physicochemical Data
Parameter Specification Notes

Chemical Name MitoBloCK-10

Target Tim44 (C-terminal domain)
Does not inhibit TIM22 or SAM

complexes.[2]

Molecular Weight ~293.3 Da

Solubility DMSO (up to 20 mM)
Critical: Insoluble in

water/PBS.

IC50 (Yeast) ~2.5 - 5.0 µM Strain dependent.

IC50 (Mammalian) ~17.2 µM
HeLa cell viability assay.[1][2]

[3][4]

Storage -20°C (Stock)
Protect from light. Avoid

freeze-thaw cycles >3 times.

Preparation Strategy:

Prepare a 10 mM or 20 mM stock in 100% anhydrous DMSO.

Aliquot into single-use volumes (e.g., 10 µL) to minimize freeze-thaw degradation.

Working Solution: Dilute immediately before use. Do not store diluted aqueous solutions.

Experimental Protocols
Protocol A: In Vitro Mitochondrial Import Assay (The
Gold Standard)
This assay measures the direct effect of MB-10 on the translocation of radiolabeled precursors

(e.g., Su9-DHFR) into isolated mitochondria.
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Prerequisites:

Isolated Mitochondria (Yeast or Mammalian) at 1 mg/mL protein concentration.

35S-labeled precursor protein (synthesized via Rabbit Reticulocyte Lysate).

Import Buffer (0.6 M Sorbitol, 50 mM HEPES-KOH pH 7.4, 80 mM KCl, 10 mM MgAc, 2 mM

KH₂PO₄).

NADH and ATP (Energy regeneration system).

Step-by-Step Workflow:

Drug Pre-Incubation (Critical Step):

Dilute mitochondria to 0.5 mg/mL in Import Buffer.

Add MB-10 to experimental tubes (Final conc: 10–50 µM).

Add DMSO vehicle to control tubes (Final DMSO conc must be <1% to avoid solvent

effects).

Incubate: 15 minutes at 25°C. Why? This allows MB-10 to permeate the outer membrane

and bind Tim44 before the import motor is engaged.

Import Reaction:

Initiate reaction by adding 2–5 µL of 35S-precursor and energy mix (ATP/NADH).

Incubate at 25°C.

Take time points (e.g., 1, 2, 5, 10 min) by transferring aliquots into cold Stop Buffer (Import

buffer + 1 µM Valinomycin) to dissipate membrane potential.

Protease Protection (Validation):

Treat samples with Proteinase K (50 µg/mL) for 15 min on ice.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12442841?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism:[5] Only proteins fully imported into the matrix are protected. Precursors

stalled by MB-10 will be degraded.

Inhibit Proteinase K with PMSF (1 mM).

Analysis:

Pellet mitochondria, resuspend in SDS loading buffer.

Resolve via SDS-PAGE and analyze by autoradiography/phosphorimaging.

Protocol B: Co-Immunoprecipitation of PAM Complex
To verify that MB-10 physically disrupts the Tim44-Hsp70 interaction.

Lysis: Solubilize mitochondria (100 µg) in Lysis Buffer (0.5% Digitonin, 20 mM Tris-HCl pH

7.4, 50 mM NaCl, 10% Glycerol) +/- MB-10 (20 µM).

Capture: Incubate lysate with anti-Tim44 antibodies crosslinked to Protein A/G beads for 2

hours at 4°C.

Wash: Wash beads 3x with Lysis Buffer (containing MB-10 in the experimental arm to

prevent re-association).

Elution & Blot: Elute with SDS buffer. Western blot for mtHsp70.[6]

Result: MB-10 treated samples should show significantly reduced mtHsp70 co-elution

compared to DMSO controls.
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Caption: Workflow for validating MB-10 inhibition of mitochondrial import.
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Data Interpretation & Troubleshooting
Expected Results

Autoradiography: In DMSO controls, you will see the conversion of the larger Precursor (p)

band to the smaller Mature (m) band over time. In MB-10 treated samples, the Mature (m)

band should be faint or absent, and the Precursor (p) band should be degraded by

Proteinase K (indicating it is not protected inside the mitochondria).

Dose Response: Inhibition should be dose-dependent. 50 µM usually achieves >90%

inhibition in yeast mitochondria.

Troubleshooting Matrix
Issue Probable Cause Corrective Action

Precipitation
Aqueous dilution of MB-10

stock

Dilute MB-10 directly into the

mitochondrial suspension

while vortexing gently. Do not

make intermediate aqueous

dilutions.

No Inhibition Insufficient pre-incubation

Extend pre-incubation to 20-30

mins to ensure MB-10

penetrates the Outer

Membrane.

Loss of Control Import DMSO toxicity

Ensure final DMSO

concentration is <1% (v/v).[7]

Mitochondria are sensitive to

solvents.

High Background Incomplete PK digestion

Ensure Proteinase K is fresh.

Add 0.1% Triton X-100 to a

control tube to prove PK

activity (should digest

everything).

Applications in Disease Research[3]
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MB-10 is not merely an inhibitor; it is a probe for modeling "stalled" import states relevant to

human pathology.

Mohr-Tranebjærg Syndrome (MTS): While MTS is caused by TIMM8A mutations, the

resulting defect involves the assembly of inner membrane translocases. MB-10 can be used

to chemically mimic acute loss of PAM function to study downstream proteostatic stress

responses (e.g., UPR^mt activation).

Parkinson’s Disease: mtHsp70 (Mortalin) variants are linked to Parkinson's. MB-10 allows

researchers to study how reduced Mortalin-Tim44 coupling affects mitochondrial health,

ROS production, and mitophagy without needing to generate new genetic lines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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